Cas no 7549-33-9 (Benzenemethanol,4-methoxy-, 1-propanoate)

• Product Name: Benzenemethanol,4-methoxy-, 1-propanoate
• CAS No: 7549-33-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 567838
• Update Time: 2025-11-02

Benzenemethanol,4-methoxy-, 1-propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-methoxy-, 1-propanoate
• (4-methoxyphenyl)methyl propanoate
• Anisyl Propionate
• 1-methoxy-4-propionyloxymethyl-benzene
• 1-Methoxy-4-propionyloxymethyl-benzol
• 4-Methoxybenzenemethanol propanoate
• 4-Methoxybenzenemethyl propanoate
• 4-methoxybenzyl propionate
• Benzenemethanol,4-methoxy-,propanoate
• EINECS 231-433-5
• FEMA No. 2102
• p-Methoxybenzyl propionate

• Inchi： 1S/C11H14O3/c1-3-11(12)14-8-9-4-6-10(13-2)7-5-9/h4-7H,3,8H2,1-2H3
• InChI Key： YWIJRJQYADFRTL-UHFFFAOYSA-N
• SMILES： CCC(OCC1C=CC(OC)=CC=1)=O

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.07 g/mL at 25 °C(lit.)
• Boiling Point: 277 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.508(lit.)
• PSA: 35.53000
• LogP: 2.01060
• FEMA: 2102 | ANISYL PROPIONATE

Benzenemethanol,4-methoxy-, 1-propanoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：DA4934015

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzenemethanol,4-methoxy-, 1-propanoate

Exploring Benzenemethanol,4-methoxy-, 1-propanoate (CAS No. 7549-33-9): Properties, Applications, and Market Insights

Benzenemethanol,4-methoxy-, 1-propanoate (CAS No. 7549-33-9) is a specialized organic compound that has garnered attention in various industries due to its unique chemical properties. Also known as 4-methoxybenzyl propionate, this ester derivative is widely used in fragrances, pharmaceuticals, and specialty chemicals. Its molecular structure combines a methoxy-substituted benzene ring with a propionate ester group, making it a versatile intermediate in synthetic chemistry.

The compound's chemical stability and pleasant aromatic profile have made it particularly valuable in the flavor and fragrance industry. Recent trends in natural and sustainable ingredients have increased demand for such esters, as they often serve as key components in perfumes, cosmetics, and household products. With growing consumer interest in "clean beauty" and "green chemistry," Benzenemethanol,4-methoxy-, 1-propanoate has become a subject of research for eco-friendly synthesis methods.

From a pharmaceutical perspective, this compound shows potential as a building block for drug development. Researchers are investigating its derivatives for various therapeutic applications, particularly in neurological and anti-inflammatory treatments. The methoxybenzyl group is known to influence bioavailability and metabolic stability, making it an important structural motif in medicinal chemistry.

The global market for specialty esters like 4-methoxybenzyl propionate is experiencing steady growth, driven by expanding applications in personal care products and functional materials. Industry reports suggest a compound annual growth rate (CAGR) of 5-7% for similar fragrance ingredients, with Asia-Pacific regions showing particularly strong demand. Manufacturers are focusing on improving production efficiency while maintaining high purity standards to meet pharmaceutical-grade requirements.

Recent advancements in green chemistry technologies have opened new possibilities for synthesizing Benzenemethanol,4-methoxy-, 1-propanoate more sustainably. Enzymatic esterification methods and biocatalysis approaches are being explored to reduce energy consumption and minimize waste generation. These developments align with the chemical industry's broader shift toward environmentally responsible manufacturing practices.

Quality control remains paramount for 4-methoxybenzyl propionate producers, with analytical techniques like GC-MS and HPLC being essential for purity verification. The compound typically appears as a colorless to pale yellow liquid with a characteristic floral, slightly fruity odor. Its physical properties include moderate solubility in organic solvents and limited water solubility, which influence its various applications.

Looking ahead, research continues into novel applications of Benzenemethanol,4-methoxy-, 1-propanoate in material science and specialty coatings. Its chemical structure offers potential for creating polymers with specific optical or mechanical properties. As industries seek more sustainable alternatives to traditional materials, such aromatic esters may play an increasingly important role in advanced material development.

For researchers and industry professionals seeking detailed technical information about CAS No. 7549-33-9, comprehensive spectroscopic data and safety profiles are available through chemical databases and supplier documentation. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this chemical compound.

The versatility of 4-methoxybenzyl propionate continues to inspire innovation across multiple sectors. From its traditional uses in fragrance formulations to emerging applications in advanced materials, this compound exemplifies how targeted molecular design can create valuable solutions for diverse industrial challenges. As synthetic methodologies advance and application knowledge expands, Benzenemethanol,4-methoxy-, 1-propanoate is poised to maintain its relevance in the evolving landscape of specialty chemicals.